Cas no 351157-82-9 (Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate
• CAS No: 351157-82-9
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• MDL: MFCD01923263
• CID: 4713278
• Update Time: 2025-10-30

Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate
• propan-2-yl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate
• Oprea1_469830
• STK424702
• BBL016602
• R5151
• ST50927925
• isopropyl 2-amino-4-(4-propylphenyl)-3-thiophenecarboxylate
• methylethyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate
• Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate

• MDL： MFCD01923263
• Inchi： 1S/C17H21NO2S/c1-4-5-12-6-8-13(9-7-12)14-10-21-16(18)15(14)17(19)20-11(2)3/h6-11H,4-5,18H2,1-3H3
• InChI Key： LTMKCZPOLUMYKD-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC(C)C)=C1N)C1C=CC(=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate

Recent Advances in the Study of Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate (CAS: 351157-82-9)

Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate (CAS: 351157-82-9) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and oncological diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.

The compound belongs to a class of thiophene derivatives known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Its unique structure, featuring an isopropyl ester and a propylphenyl group, contributes to its pharmacological profile. Recent synthetic approaches have optimized the yield and purity of 351157-82-9, enabling more extensive biological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality for preclinical studies.

In vitro and in vivo studies have demonstrated that Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate exhibits promising anti-inflammatory activity by modulating key signaling pathways, such as the NF-κB and MAPK pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary investigations into its anticancer properties have revealed inhibitory effects on tumor cell proliferation, possibly through the induction of apoptosis and cell cycle arrest. However, further mechanistic studies are required to elucidate its precise molecular targets and optimize its therapeutic efficacy.

Despite these promising results, challenges remain in the development of 351157-82-9 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials. Future research should also explore its potential applications in other disease areas, such as neurodegenerative disorders and infectious diseases, where thiophene derivatives have shown activity.

In conclusion, Isopropyl 2-amino-4-(4-propylphenyl)thiophene-3-carboxylate (CAS: 351157-82-9) represents a promising candidate for drug development, with demonstrated biological activities and a well-characterized chemical profile. Continued research efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and medicinal chemistry.